Cas no 942939-38-0 ((S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine)

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine structure
942939-38-0 structure
Product Name:(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine
CAS No:942939-38-0
MF:C34H22NO2P
MW:507.51774930954
MDL:MFCD22666424
CID:2602913
PubChem ID:46844662
Update Time:2025-08-04

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Chemical and Physical Properties

Names and Identifiers

    • 5-(11bS)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
    • 5-(11bS)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine (ACI)
    • SCHEMBL12936982
    • 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
    • 5-(11bR)-5H-Dibenz[b,f]azepine-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl
    • AKOS030529660
    • (S)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
    • 2-{12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-YL}-2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,9,12,14-HEPTAENE
    • 2-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}-2-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaene
    • (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
    • (R)-(-)-N-(3,5-DIOXA-4-PHOSPHACYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)-DIBENZO[B,F]AZEPINE
    • 11-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)benzo[b][1]benzazepine
    • CS-0035144
    • SY078471
    • CS-0081453
    • D72077
    • 2-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0?,??.0?,?.0??,??]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}-2-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,9,12,14-heptaene
    • MFCD31807635
    • (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)-dibenzo[b,f]azepine
    • MFCD22666424
    • (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-dibenzo[b,f]azepine, >=95% (elemental analysis)
    • (R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
    • 3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
    • 5-((11bS)-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-5H-dibenzo[b,f]azepine
    • 5-(11bS)-Dinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
    • AS-74484
    • 1265884-98-7
    • D72585
    • 942939-38-0
    • (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine
    • MDL: MFCD22666424
    • Inchi: 1S/C34H22NO2P/c1-5-13-27-23(9-1)19-21-31-33(27)34-28-14-6-2-10-24(28)20-22-32(34)37-38(36-31)35-29-15-7-3-11-25(29)17-18-26-12-4-8-16-30(26)35/h1-22H
    • InChI Key: KOVOHCVLXRKTGN-UHFFFAOYSA-N
    • SMILES: O1P(N2C3C(=CC=CC=3)C=CC3C2=CC=CC=3)OC2C=CC3C(C=2C2C1=CC=C1C=2C=CC=C1)=CC=CC=3

Computed Properties

  • Exact Mass: 507.13881594g/mol
  • Monoisotopic Mass: 507.13881594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 1
  • Complexity: 797
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Sensitiveness: air sensitive, moisture sensitive

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Pricemore >>

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(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  30 min, 283 K; overnight, rt
Reference
Chiral Dibenzazepine-Based P-Alkene Ligands and Their Rhodium Complexes: Catalytic Asymmetric 1,4 Additions to Enones
Mariz, Ronaldo; Briceno, Alexander; Dorta, Reto; Dorta, Romano, Organometallics, 2008, 27(24), 6605-6613

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  40 min, -78 °C; overnight, -78 °C → rt
Reference
Regio- and enantioselective rhodium-catalyzed addition of 1,3-diketones to allenes: Construction of asymmetric tertiary and quaternary all carbon centers
Beck, Thorsten M.; Breit, Bernhard, Angewandte Chemie, 2017, 56(7), 1903-1907

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus trichloride Catalysts: N-Methyl-2-pyrrolidone ;  30 min, 50 °C
1.2 Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.3 -78 °C; -78 °C → 23 °C; overnight, 23 °C
Reference
Direct, Enantioselective Iridium-Catalyzed Allylic Amination of Racemic Allylic Alcohols
Lafrance, Marc; Roggen, Markus; Carreira, Erick M., Angewandte Chemie, 2012, 51(14), 3470-3473

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus trichloride Catalysts: Dimethylformamide ;  30 min, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  23 °C
1.3 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C; -78 °C; -78 °C → 23 °C; 8 h, 23 °C
Reference
Enantioselective Allylic Etherification: Selective Coupling of Two Unactivated Alcohols
Roggen, Markus; Carreira, Erick M., Angewandte Chemie, 2011, 50(24), 5568-5571

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  1 h; cooled; 243 - 253 K; 80 min; 17 h
Reference
Optimized Syntheses of Optically Pure P-Alkene Ligands: Crystal Structures of a Pair of P-Stereogenic Diastereomers
Herrera, Alberto; Linden, Anthony; Heinemann, Frank W.; Brachvogel, Rene-Chris; von Delius, Max; et al, Synthesis, 2016, 48(8), 1117-1121

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus trichloride Solvents: Dichloromethane ;  rt → 0 °C; 3 h, 0 °C; rt; 16 h, rt
Reference
Computationally Guided Catalyst Design in the Type I Dynamic Kinetic Asymmetric Pauson-Khand Reaction of Allenyl Acetates
Burrows, Lauren C.; Jesikiewicz, Luke T.; Lu, Gang ; Geib, Steven J.; Liu, Peng ; et al, Journal of the American Chemical Society, 2017, 139(42), 15022-15032

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus trichloride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  20 min, 0 °C; 10 min, 0 °C; 1 h, 0 °C → rt
1.3 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, -78 °C; 1 h, -78 °C
1.4 Solvents: Tetrahydrofuran ;  45 min, -78 °C; overnight, -78 °C → rt
Reference
Enantioselective Allylation of Alkenyl Boronates Promotes a 1,2-Metalate Rearrangement with 1,3-Diastereocontrol
Davis, Colton R.; Luvaga, Irungu K.; Ready, Joseph M., Journal of the American Chemical Society, 2021, 143(13), 4921-4927

Production Method 8

Reaction Conditions
1.1 Reagents: Phosphorus trichloride Catalysts: Dimethylformamide ;  1 h, rt → 50 °C; 80 °C; 80 °C → -78 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -78 °C
1.4 Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → 15 °C; 18 h, 15 °C
Reference
Catalytic asymmetric C-C cross-couplings enabled by photoexcitation
Crisenza, Giacomo E. M.; Faraone, Adriana; Gandolfo, Eugenio; Mazzarella, Daniele ; Melchiorre, Paolo, Nature Chemistry, 2021, 13(6), 575-580

Production Method 9

Reaction Conditions
1.1 Reagents: Phosphorus trichloride Catalysts: Dimethylformamide ;  30 min, 50 °C; 50 °C → 23 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.4 Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → 23 °C; 8 h, 23 °C
Reference
Enantioselective allylic thioetherification: The effect of phosphoric acid diester on iridium-catalyzed enantioconvergent transformations
Roggen, Markus; Carreira, Erick M., Angewandte Chemie, 2012, 51(34),

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Raw materials

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Preparation Products

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Related Literature

Additional information on (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine

Compound CAS No. 942939-38-0: (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine

The compound CAS No. 942939-38-0, known as (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate bicyclic framework and the presence of a phosphorus atom within its structure, which contributes to its unique electronic properties.

Recent studies have highlighted the potential of this compound in advanced materials applications. Researchers have explored its use in the development of novel semiconductors and optoelectronic devices due to its exceptional charge transport properties. The dibenzo[b,f]azepine moiety within the molecule is particularly significant, as it provides a rigid aromatic system that enhances stability and facilitates electronic communication across the molecule.

The synthesis of (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The incorporation of the phosphorus atom into the phosphacyclohepta ring is a critical step that demands advanced catalytic techniques and rigorous purification protocols to ensure high purity and consistency in the final product.

One of the most promising applications of this compound lies in its potential use in next-generation solar cells. The unique electronic configuration of the molecule allows for efficient absorption of sunlight and subsequent conversion into electrical energy. Recent experiments have demonstrated that films constructed from this compound exhibit superior photovoltaic performance compared to traditional materials, making it a strong candidate for future commercial applications.

In addition to its electronic properties, this compound has also been investigated for its potential in drug delivery systems. The phosphacyclohepta ring introduces a level of flexibility into the molecule that could be exploited for targeted drug delivery applications. Researchers are currently exploring how this structural feature can be optimized to enhance bioavailability and reduce systemic toxicity.

The stereochemistry of (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine plays a crucial role in determining its physical and chemical properties. The (S) configuration imparts specific optical properties that are essential for certain applications, such as chiral recognition in sensor technologies. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are critical for these applications.

Another area of active research is the study of this compound's thermal stability and mechanical properties. Understanding how these factors influence its performance in high-stress environments is essential for its integration into real-world technologies. Preliminary results indicate that the molecule exhibits remarkable resilience under thermal and mechanical stress, further solidifying its potential as a versatile material.

As interest in sustainable materials continues to grow, compounds like CAS No. 942939-38-0 are at the forefront of innovation. Their ability to combine high performance with eco-friendly synthesis methods makes them ideal candidates for addressing some of today's most pressing challenges in energy and healthcare.

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